3-methyl-N-(2-oxochromen-6-yl)butanamide

• IUPAC Name: 3-methyl-N-(2-oxochromen-6-yl)butanamide
• InChI: InChI=1S/C14H15NO3/c1-9(2)7-13(16)15-11-4-5-12-10(8-11)3-6-14(17)18-12/h3-6,8-9H,7H2,1-2H3,(H,15,16)
• InChI Key: KQAXJGVXWLTMIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC2=C(C=C1)OC(=O)C=C2
• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol

Description

3-Methyl-N-(2-oxochromen-6-yl)butanamide is a synthetic amide derivative featuring a chromen-2-one (coumarin) scaffold substituted at the 6-position with a branched alkanamide group. The compound combines the bioactive coumarin core, known for its diverse pharmacological properties (e.g., anticoagulant, anticancer, and antimicrobial activities), with a lipophilic 3-methylbutanamide chain. Synthetic routes for analogous coumarin-based amides typically involve coupling acyl chlorides with amine-functionalized coumarins under Schotten-Baumann conditions or via carbodiimide-mediated reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-N-(2-oxochromen-6-yl)butanamide typically involves the reaction of 3-methylbutanamide with 2-oxochromene-6-carboxylic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

In an industrial setting, the production of 3-methyl-N-(2-oxochromen-6-yl)butanamide may involve large-scale batch reactors where the reactants are combined under controlled temperature and pressure conditions. The use of automated systems for monitoring and controlling the reaction parameters ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-methyl-N-(2-oxochromen-6-yl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the carbonyl group to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the amide nitrogen or the chromenone ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted amides or chromenone derivatives.

Scientific Research Applications

3-methyl-N-(2-oxochromen-6-yl)butanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of fungal infections.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-methyl-N-(2-oxochromen-6-yl)butanamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit the growth of certain fungi by interfering with their cell wall synthesis and disrupting their metabolic processes . The exact molecular targets and pathways are still under investigation, but it is believed that the chromenone moiety plays a crucial role in its biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-methyl-N-(2-oxochromen-6-yl)butanamide with three classes of structurally related compounds: (i) sulfonamide-linked alkanamides (), (ii) methyl ester-amino acid derivatives (), and (iii) benzoylamino enoates (). Key comparisons focus on physicochemical properties, synthetic methodologies, and spectroscopic trends.

Structural Analogues: Sulfonamide-Linked Alkanamides ()

Compounds 5a–5d (from ) share an amide bond but differ in their core structure (sulfamoylphenyltetrahydrofuran-2-one vs. coumarin) and acyl chain length.

Compound	Core Structure	Acyl Chain	Yield (%)	Melting Point (°C)	Molecular Weight (g/mol)
5a (Butyramide)	Sulfamoylphenyltetrahydrofuran	C₃H₇	51.0	180–182	326.3
5b (Pentanamide)	Sulfamoylphenyltetrahydrofuran	C₄H₉	45.4	174–176	340.3
5c (Hexanamide)	Sulfamoylphenyltetrahydrofuran	C₅H₁₁	48.3	142–143	354.4
5d (Heptanamide)	Sulfamoylphenyltetrahydrofuran	C₆H₁₃	45.4	143–144	368.4
Target Compound	Coumarin-2-one	3-methylbutanamide	N/A	N/A	~261.3 (estimated)

Key Observations :

• Melting Points : Longer acyl chains in 5a–5d correlate with lower melting points, suggesting reduced crystallinity due to increased hydrophobic bulk. The target compound’s 3-methylbutanamide chain may similarly lower its melting point compared to shorter-chain coumarin amides.
• The target compound’s synthesis would likely require optimization to account for steric hindrance from the branched methyl group.
• Core Structure Impact : The coumarin core in the target compound may confer distinct UV/fluorescence properties compared to the sulfamoylphenyltetrahydrofuran scaffold, which lacks aromatic conjugation .

Methyl Ester-Amino Acid Derivatives ()

The methyl (S)-3,3-dimethyl-2-(methylamino)butanoate hydrochloride from highlights differences between ester and amide functionalities.

• Functional Groups : The ester group in (δ 3.79 ppm for OCH₃ in $^1$H-NMR) is more electron-withdrawing than the amide in the target compound, affecting reactivity and stability.
• Solubility : The hydrochloride salt form in enhances water solubility, whereas the target compound’s neutral amide and lipophilic coumarin core may limit aqueous solubility.
• Synthetic Methods : employs acid-mediated deprotection, whereas the target compound’s synthesis would likely rely on coupling reactions under basic conditions .

Benzoylamino Enoates ()

Methyl 2-benzoylamino-3-arylaminobut-2-enoates () differ in their α,β-unsaturated ester structure and lack the coumarin ring.

• Reactivity: The enoate system in allows for conjugate addition reactions, unlike the saturated amide bond in the target compound.
• Spectral Data: The benzoylamino group in results in distinct $^1$H-NMR aromatic signals (δ 7.3–8.1 ppm), whereas the target compound’s coumarin ring would show characteristic deshielded protons (e.g., C3-H near δ 6.5–7.5 ppm) .